Cas no 57576-52-0 (7-[3-(3-hydroxyoct-1-enyl)-4,6-dioxabicyclo[3.1.1]hept-2-yl]hept-5-enoic acid)

7-[3-(3-hydroxyoct-1-enyl)-4,6-dioxabicyclo[3.1.1]hept-2-yl]hept-5-enoic acid structure
57576-52-0 structure
Product Name:7-[3-(3-hydroxyoct-1-enyl)-4,6-dioxabicyclo[3.1.1]hept-2-yl]hept-5-enoic acid
CAS No:57576-52-0
MF:C20H32O5
MW:352.465086936951
CID:947237
PubChem ID:5280497
Update Time:2025-04-19

7-[3-(3-hydroxyoct-1-enyl)-4,6-dioxabicyclo[3.1.1]hept-2-yl]hept-5-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 7-[3-(3-hydroxyoct-1-enyl)-4,6-dioxabicyclo[3.1.1]hept-2-yl]hept-5-enoic acid
    • THROMBOXANE A2
    • (5Z)-7-[(1S,3R,4S,5S)-3-[(1E,3S)-3-hydroxy-1-octenyl]-2,6-dioxabicyclo[3.1.1]hept-4-yl]-5-Heptenoic acid
    • (5Z)-7-{(1S,3R,4S,5S)-3-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2,6-dioxabicyclo[3.1.1]hept-4-yl}hept-5-enoic acid (non-preferred name)
    • (5Z,9a,11a,13E,15S)-9,11-Epoxy-15-hydroxythromboxa-5,13-dien-1-oic Acid
    • (5Z,9alpha,11alpha,13E,15S)-9,11-epoxy-15-hydroxy-Thromboxa-5,13-dien-1-oic acid
    • [1S-[1a,3a(1E,3R*)4b(Z),5a]]-7-[3-(3-Hydroxy-1-oc
    • GTPL4482
    • (Z)-7-[(1S,3R,4S,5S)-3-[(E,3S)-3-hydroxyoct-1-enyl]-2,6-dioxabicyclo[3.1.1]heptan-4-yl]hept-5-enoic acid
    • (5Z,9.ALPHA.,11.ALPHA.,13E,15S)-9,11-EPOXY-15-HYDROXYTHROMBOXA-5,13-DIEN-1-OIC ACID
    • (5Z)-7-[(1S,3R,4S,5S)-3-[(1E,3S)-3-hydroxy-1-octenyl]-2,6-dioxabicyclo[3.1.1]hept-4-yl]-5-Heptenoate
    • 9S,11S-epoxy,15S-hydroxy-thromboxa-5Z,13E-dien-1-oic acid
    • CMC_9718
    • LMFA03030001
    • C02198
    • 7-[3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo[3.1.1]hept-4-yl]-[1S-[1alpha,3alpha(1E,3R*),4beta(Z),5alpha]]-5-Heptenoic acid
    • (5Z,13E)-(15S)-9,11-epoxy-15-hydroxythromba-5,13-dienoate
    • TXA-2
    • Thromboxa-5,13-dien-1-oic acid, 9,11-epoxy-15-hydroxy-, (5Z,9alpha,11alpha,13E,15S)-
    • (5Z,9alpha,11alpha,13E,15S)-9,11-epoxy-15-hydroxy-Thromboxa-5,13-dien-1-oate
    • (5Z,13E)-(15S)-9-alpha,11-alpha-Epoxy-15-hydroxythromboxa-5,13-dienoic acid
    • CAS_57576-52-0
    • (5Z,13E)-(15S)-9a,11a-epoxy-15-Hydroxythromboxa-5,13-dienoate
    • 7-[3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo[3.1.1]hept-4-yl]-[1S-[1alpha,3alpha(1E,3R*),4beta(Z),5alpha]]-5-Heptenoate
    • UNII-4C2A5G825S
    • (Z)-7-[(1S,2S,3R,5S)-3-[(E,3S)-3-hydroxyoct-1-enyl]-4,7-dioxabicyclo[3.1.1]heptan-2-yl]hept-5-enoic acid
    • RCS
    • CHEBI:15627
    • 2,6-Dioxabicyclo[3.1.1]heptane, thromboxa-5,13-dien-1-oic acid deriv.
    • Benz(a)anthracene-1,7,12(2H)-trione, 3,4-dihydro-3,6,8-trihydroxy-3-methyl-, (-)-
    • 57576-52-0
    • (5Z,9alpha,11alpha,13E,15S)-9,11-Epoxy-15-hydroxythromboxa-5,13-dien-1-oic acid
    • AKOS040754197
    • 5-Heptenoic acid, 7-(3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo(3.1.1)hept-4-yl)-, (1S-(1alpha,3alpha,3R*),4beta(Z),5alpha)-
    • (5Z,9alpha,11alpha,13E,15S)-9,11-epoxy-15-hydroxythromboxa-5,13-dien-1-oic acid, [1S-[1alpha,3alpha-(1E,3R*)4beta(Z),5alpha]]-7-[3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo[3.1.1]hept-4-yl]-5-heptenoic a
    • BDBM82229
    • DSNBHJFQCNUKMA-SCKDECHMSA-N
    • 5-Heptenoic acid, 7-[3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo[3.1.1]hept-4-yl]-, [1S-[1alpha,3alpha(1E,3R*),4beta(Z),5alpha]]-
    • THROMBOXANE A2 [MI]
    • 4C2A5G825S
    • (5Z,9alpha,11alpha,13E,15S)-9,11-Epoxy-15-hydroxythromboxa-5,13-dien-1-oate
    • (5Z,13E)-(15S)-9a,11a-epoxy-15-Hydroxythromboxa-5,13-dienoic acid
    • (1S-(1alpha,3alpha,3R*),4beta(Z),5alpha)-7-(3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo(3.1.1)hept-4-yl)-5-Heptenoate
    • 5-HEPTENOIC ACID, 7-((1S,3R,4S,5S)-3-((1E,3S)-3-HYDROXY-1-OCTEN-1-YL)-2,6-DIOXABICYCLO(3.1.1)HEPT-4-YL)-, (5Z)-
    • (5Z,13E)-(15S)-9,11-epoxy-15-hydroxythromba-5,13-dienoic acid
    • DTXSID201317452
    • (5Z,13E,15S)-9alpha,11alpha-epoxy-15-hydroxythromboxa-5,13-dien-1-oic acid
    • TXA2
    • (5Z,13E)-(15S)-9alpha,11alpha-epoxy-15-hydroxythromboxa-5,13-dienoic acid
    • (1S-(1alpha,3alpha,3R*),4beta(Z),5alpha)-7-(3-(3-hydroxy-1-octenyl)-2,6-dioxabicyclo(3.1.1)hept-4-yl)-5-Heptenoic acid
    • Rabbit aorta contracting substance
    • 9S,11S-epoxy,15S-hydroxy-thromboxa-5Z,13E-dien-1-oate
    • (5Z,13E)-(15S)-9-alpha,11-alpha-epoxy-15-hydroxythromboxa-5,13-dienoate
    • Q774909
    • SCHEMBL34165
    • 5-Heptenoic acid, 7-[(1S,3R,4S,5S)-3-[(1E,3S)-3-hydroxy-1-octenyl]-2,6-dioxabicyclo[3.1.1]hept-4-yl]-, (5Z)-
    • (5Z,13E)-(15S)-9alpha,11alpha-Epoxy-15-hydroxythromboxa-5,13-dienoate
    • CHEMBL5283529
    • (Z)-7-((1S,3R,4S,5S)-3-((E,3S)-3-hydroxyoct-1-enyl)-2,6-dioxabicyclo(3.1.1)heptan-4-yl)hept-5-enoic acid
    • DA-68172
    • (Z)-7-((1S,2S,3R,5S)-3-((E,3S)-3-hydroxyoct-1-enyl)-4,7-dioxabicyclo(3.1.1)heptan-2-yl)hept-5-enoic acid
    • (5Z, 9alpha,11 alpha,13E,15S)-9,11-epoxy-15-hydroxythromboxa-5,13-dien-1-oic acid
    • A2, Thromboxane
    • Inchi: 1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18-14-20(24-17)25-18)10-7-4-5-8-11-19(22)23/h4,7,12-13,15-18,20-21H,2-3,5-6,8-11,14H2,1H3,(H,22,23)/b7-4-,13-12+/t15-,16+,17+,18-,20+/m0/s1
    • InChI Key: DSNBHJFQCNUKMA-SCKDECHMSA-N
    • SMILES: O1[C@@H]2C[C@H]1[C@H](C/C=C\CCCC(=O)O)[C@@H](/C=C/[C@H](CCCCC)O)O2

Computed Properties

  • Exact Mass: 352.22497412g/mol
  • Monoisotopic Mass: 352.22497412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 76Ų
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.